Cas no 63399-61-1 (1-propylcyclopentane-1-carboxylic acid)

• Product Name: 1-propylcyclopentane-1-carboxylic acid
• CAS No: 63399-61-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1651346
• PubChem ID: 21572031
• Update Time: 2025-04-21

1-propylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-propyl-
• 1-propylcyclopentane-1-carboxylic acid
• EN300-1255427
• DTXSID40615930
• SCHEMBL4277564
• AKOS012032617
• 63399-61-1

• Inchi： 1S/C9H16O2/c1-2-5-9(8(10)11)6-3-4-7-9/h2-7H2,1H3,(H,10,11)
• InChI Key： JUNDTCLZRYFZLT-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCCC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids